Cas no 1430222-06-2 (2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile)

• Product Name: 2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile
• CAS No: 1430222-06-2
• MF: C₁₄H₁₂ClN₃O₂
• MW: 289.716981887817
• CID: 2086841
• Update Time: 2023-11-22

2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile
• 2-[(6-chloro-3-ethyl-2,4-dioxopyrimidin-1-yl)methyl]benzonitrile
• 2-((6-Chloro-3-ethyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile
• 2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile

• Inchi： 1S/C14H12ClN3O2/c1-2-17-13(19)7-12(15)18(14(17)20)9-11-6-4-3-5-10(11)8-16/h3-7H,2,9H2,1H3
• InChI Key： OLHHKMKGYKDSCX-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(CC)C(N1CC1C=CC=CC=1C#N)=O)=O

Computed Properties

• Exact Mass: 289.0618043 g/mol
• Monoisotopic Mass: 289.0618043 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4
• Molecular Weight: 289.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles